Cas no 1238058-12-2 (4,5-dimethyl-1H-imidazole-2-carbonitrile)

• Product Name: 4,5-dimethyl-1H-imidazole-2-carbonitrile
• CAS No: 1238058-12-2
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD24609967
• CID: 4579671
• PubChem ID: 19427257
• Update Time: 2023-08-10

4,5-dimethyl-1H-imidazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethyl-1H-imidazole-2-carbonitrile
• Z2630879780

• MDL： MFCD24609967
• Inchi： 1S/C6H7N3/c1-4-5(2)9-6(3-7)8-4/h1-2H3,(H,8,9)
• InChI Key： VEJJTIVGAPRBKJ-UHFFFAOYSA-N
• SMILES： N1C(C#N)=NC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 146
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles